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Compound of Interest

Compound Name: 1-BROMONONANE-D19

Cat. No.: B1148699

An In-depth Technical Guide to 1-BROMONONANE-D19
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 1-
BROMONONANE-D19, a deuterated analog of 1-bromononane. This document is intended for
researchers, scientists, and professionals in the field of drug development and isotopic
labeling.

Core Physicochemical Data

The defining characteristic of 1-BROMONONANE-D19 is its increased molecular weight due to
the substitution of hydrogen atoms with deuterium. This isotopic labeling is a critical tool in
various research applications, particularly in mechanistic studies and as internal standards in
mass spectrometry-based analyses.

Data Presentation: Molecular Weight Comparison

The following table summarizes the key quantitative data for 1-BROMONONANE-D19 in
comparison to its non-deuterated counterpart, 1-bromononane.

Compound Chemical Formula Molecular Weight ( g/mol )
1-bromononane C9H19Br 207.15[1][2]
1-BROMONONANE-D19 C9D19Br 226.27[3]
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Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 1-BROMONONANE-D19 are
typically proprietary to the manufacturer. However, a general methodology for the synthesis of
such deuterated compounds involves the use of deuterated starting materials in a standard
halogenation reaction. For instance, the bromination of nonan-d19-ol would yield the desired
product.

General Synthetic Approach:
 Starting Material: Deuterated nonanol (Nonan-d19-ol).

» Reagent: A suitable brominating agent, such as phosphorus tribromide (PBr3) or
hydrobromic acid (HBr).

e Reaction Conditions: The reaction is typically carried out in an inert solvent under controlled
temperature conditions to prevent side reactions.

e Work-up and Purification: The reaction mixture is quenched, and the product is extracted
using an organic solvent. Purification is commonly achieved through distillation or column
chromatography to yield high-purity 1-BROMONONANE-D19.

Analytical Characterization:

The identity and purity of 1-BROMONONANE-D19 are confirmed using a combination of
analytical techniques:

e Mass Spectrometry (MS): To confirm the molecular weight and the incorporation of
deuterium atoms.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR is used to confirm the absence
of protons, while 2H NMR confirms the presence and positions of deuterium atoms. 3C NMR
provides information about the carbon skeleton.

Mandatory Visualization: Structural Comparison

The following diagram illustrates the structural difference between 1-bromononane and its
deuterated analog, 1-BROMONONANE-D19, highlighting the isotopic substitution.
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Structural Comparison of 1-Bromononane and 1-BROMONONANE-D19

1-Bromononane (C9H19Br)

CH3-(CH2)7-CH2-Br

[sotopic Substitution (H -> D)

1—BROMONON/v5\NE—D19 (C9D19Br)

CD3-(CD2)7-CD2-Br

Click to download full resolution via product page

Structural comparison of isotopic labeling.

Applications in Research and Drug Development

Deuterated compounds like 1-BROMONONANE-D19 are invaluable in several areas of
scientific research:

« Internal Standards: Due to its similar chemical properties to the non-deuterated form but
distinct mass, it serves as an excellent internal standard for quantitative analysis by mass
spectrometry. This is crucial in pharmacokinetic and metabolic studies.

o Mechanistic Studies: The kinetic isotope effect, where the C-D bond is stronger than the C-H
bond, can be exploited to study reaction mechanisms. By observing changes in reaction
rates upon deuteration, researchers can infer the rate-determining steps of a chemical
transformation.

» Metabolic Fate Studies: In drug development, tracing the metabolic fate of a molecule is
essential. Deuterium labeling allows for the unambiguous identification of metabolites by
mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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